2-((5-((2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)-4-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-phenylacetamide
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Description
Molecular Structure Analysis
The molecular structure of this compound is complex, containing multiple functional groups including a 2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl group, a phenyl group, a 1,2,4-triazol-3-yl group, a thio group, and a phenylacetamide group.Physical and Chemical Properties Analysis
The compound has a molecular weight of 402.43. It is recommended to be stored at a temperature of 28 C .Scientific Research Applications
Anti-inflammatory and Analgesic Agents
Research on novel benzodifuranyl, 1,3,5-triazines, 1,3,5-oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has shown promising anti-inflammatory and analgesic activities. These compounds have been synthesized and evaluated for their COX-1/COX-2 inhibition, analgesic, and anti-inflammatory properties, showing significant potential as therapeutic agents (Abu‐Hashem et al., 2020).
Antimicrobial Applications
Derivatives of [1,2,4]triazolo[4,3-a]pyrimidines and pyrido[2,3-d][1,2,4]triazolo[4,3-a]pyrimidinones have been synthesized and evaluated for their antimicrobial activities. These compounds exhibit mild to significant antimicrobial activities, making them potential candidates for further development into antimicrobial agents (Gomha et al., 2018).
Anticancer and Antitubercular Activities
Several studies have focused on the synthesis and evaluation of thiazole, pyrimidine, and triazole derivatives for their anticancer and antitubercular activities. For example, tetrahydropyrimidine–isatin hybrids have been investigated for their potential as antitubercular and antimalarial agents, highlighting the versatility of these chemical frameworks in targeting various diseases (Akhaja & Raval, 2012).
Antioxidant Properties
The synthesis and biological evaluation of thiazole derivatives have also revealed their potential antioxidant properties. This research opens up possibilities for the development of new antioxidant agents that could be beneficial in combating oxidative stress-related diseases (Hossan, 2020).
Properties
IUPAC Name |
2-[[5-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]-4-phenyl-1,2,4-triazol-3-yl]sulfanyl]-N-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18N6O3S/c28-18-12-15(23-20(30)24-18)11-17-25-26-21(27(17)16-9-5-2-6-10-16)31-13-19(29)22-14-7-3-1-4-8-14/h1-10,12H,11,13H2,(H,22,29)(H2,23,24,28,30) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UWUYPSZQXAQZER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3)CC4=CC(=O)NC(=O)N4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18N6O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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